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Compound of Interest

Compound Name: neurocan

Cat. No.: B1175180 Get Quote

For researchers, scientists, and drug development professionals, accurate quantification of

protein expression is paramount. When it comes to Neurocan, a key chondroitin sulfate

proteoglycan in the central nervous system, both ELISA and Western blotting are common

techniques for its detection. This guide provides a comprehensive comparison of a Neurocan
ELISA kit with the gold-standard Western blotting method for validation, complete with

experimental protocols and illustrative data.

While ELISA offers a high-throughput and quantitative solution, Western blotting provides

crucial information on protein size and specificity. Validating ELISA kit results with Western

blotting ensures confidence in the accuracy and reliability of the obtained data.

Performance Comparison: Neurocan ELISA vs.
Western Blot
Below is a summary of the expected performance characteristics when comparing a Neurocan
ELISA kit to Western blotting for the quantification of Neurocan in brain tissue homogenates.
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Parameter Neurocan ELISA Kit Western Blotting

Principle
Quantitative Sandwich

Immunoassay

Semi-Quantitative

Immunodetection

Detection Range 78.13-5000 pg/mL[1]

Variable, dependent on

antibody affinity and substrate

sensitivity

Sensitivity High (e.g., 21.3 pg/mL)[1]
Moderate to high, generally

less sensitive than ELISA[2]

Specificity
High, dependent on antibody

pair

High, confirmed by molecular

weight

Quantitative Yes Semi-quantitative

Throughput High (96-well plate format) Low

Time to Result ~3.5 - 4 hours[1] 1-2 days

Intra-assay CV < 8-15%[1][3]
Variable, typically higher than

ELISA

Inter-assay CV < 10-15%[1][3]
Variable, typically higher than

ELISA

Sample Volume ~100 µL 10-50 µg of total protein

Major Advantage
High throughput and precise

quantification

Provides molecular weight

information

Experimental Validation Workflow
A typical workflow for validating a Neurocan ELISA kit with Western blotting involves analyzing

the same samples with both methods and comparing the results.
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Sample Preparation

Neurocan ELISA

Neurocan Western Blot

Data Analysis & Comparison

Brain Tissue Homogenate

Protein Lysate

Protein Quantification (BCA Assay)

Add Samples to Pre-coated Plate

Chondroitinase ABC Digestion

Incubate with Detection Antibody

Incubate with HRP-conjugate

Add Substrate & Stop Solution

Read Absorbance at 450 nm

Quantitative ELISA Data (ng/mL)

SDS-PAGE

Transfer to PVDF Membrane

Blocking

Incubate with Primary Antibody

Incubate with HRP-conjugated Secondary Antibody

Chemiluminescent Detection

Semi-quantitative Western Blot Data (Band Intensity)

Correlate ELISA and Western Blot Results
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Extracellular Matrix

Neuronal Cell Surface

Cellular Effects

Neurocan
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binds
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binds

TAG-1/Axonin-1

binds

N-Cadherin

modulates

Inhibition of Neuronal Adhesion Inhibition of Neurite Outgrowth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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